molecular formula C10H10ClN3O B8559158 Propanamide, 3-chloro-N-1H-indazol-5-yl- CAS No. 478828-54-5

Propanamide, 3-chloro-N-1H-indazol-5-yl-

Cat. No.: B8559158
CAS No.: 478828-54-5
M. Wt: 223.66 g/mol
InChI Key: UMLLIOQPHANCGM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Propanamide, 3-chloro-N-1H-indazol-5-yl- is a useful research compound. Its molecular formula is C10H10ClN3O and its molecular weight is 223.66 g/mol. The purity is usually 95%.
BenchChem offers high-quality Propanamide, 3-chloro-N-1H-indazol-5-yl- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Propanamide, 3-chloro-N-1H-indazol-5-yl- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

478828-54-5

Molecular Formula

C10H10ClN3O

Molecular Weight

223.66 g/mol

IUPAC Name

3-chloro-N-(1H-indazol-5-yl)propanamide

InChI

InChI=1S/C10H10ClN3O/c11-4-3-10(15)13-8-1-2-9-7(5-8)6-12-14-9/h1-2,5-6H,3-4H2,(H,12,14)(H,13,15)

InChI Key

UMLLIOQPHANCGM-UHFFFAOYSA-N

Canonical SMILES

C1=CC2=C(C=C1NC(=O)CCCl)C=NN2

Origin of Product

United States

Synthesis routes and methods

Procedure details

Triethylamine (1.6 ml, 30.0 mmol) was added to a solution of 5-aminoindazole (2.0 g, 15.0 mmol) in tetrahydrofuran (50 ml) at room temperature, followed by adding thereto 3-chloropropionyl chloride (1.43 ml, 15.0 mmol) at 0° C., and the resulting mixture was stirred at room temperature for 30 minutes. Then, the reaction solution was distilled under reduced pressure to remove the solvent, and the resulting residue was suspended in ethanol and stirred. Thereafter, the solid was collected by filtration and dried under reduced pressure to obtain 3-chloro-N-(1H-indazol-5-yl)propanamide (1.49 g, 44%).
Quantity
1.6 mL
Type
reactant
Reaction Step One
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
1.43 mL
Type
reactant
Reaction Step Two

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